Cas no 156386-56-0 (3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI))
156386-56-0 structure
Product Name:3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI)
CAS No:156386-56-0
MF:C7H10OS
MW:142.218700885773
CID:875434
Update Time:2025-04-19
3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI)
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- Inchi: 1S/C7H10OS/c1-2-7-6(5-8)3-4-9-7/h3-7H,2H2,1H3
- InChI Key: KFRXYQGSNRESLI-UHFFFAOYSA-N
- SMILES: C1(CC)SC=CC1C=O
Computed Properties
- Exact Mass: 142.0453
- Monoisotopic Mass: 142.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4A^2
Experimental Properties
- PSA: 17.07
3-Thiophenecarboxaldehyde, 2-ethyl-2,3-dihydro- (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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